2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-(6-oxo-4-propan-2-ylpyrimidin-1-yl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C16H20N4O2S/c1-10(2)12-7-15(22)20(9-17-12)8-14(21)19-16-18-11-5-3-4-6-13(11)23-16/h7,9-10H,3-6,8H2,1-2H3,(H,18,19,21)
• InChI Key: IUCODMOPKFQGJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)N(C=N1)CC(=O)NC2=NC3=C(S2)CCCC3
• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol

Description

2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C16H20N4O2S and its molecular weight is 332.42. The purity is usually 95%.
BenchChem offers high-quality 2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

The compound of interest, due to its structural complexity, is a key focus in synthetic chemistry, particularly in the creation of fused heterocyclic compounds. For instance, Janardhan et al. (2014) discussed the synthesis of fused thiazolo[3,2-a]pyrimidinones using N-aryl-2-chloroacetamides as electrophilic building blocks, highlighting the versatility of similar compounds in chemical synthesis. The process involves forming ring-annulated products through strategic reactions, providing insights into structural configurations and synthetic pathways (Janardhan, Srinivas, Rajitha, & Péter, 2014).

Antimicrobial and Antitumor Activities

Compounds with similar structures have been explored for their biological activities. Research by Bondock et al. (2008) on the synthesis of new heterocycles incorporating antipyrine moiety demonstrates antimicrobial potential. They used a key intermediate for creating various compounds tested for antimicrobial properties, indicating the potential of such structures in developing new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008). Furthermore, Shams et al. (2010) explored the antitumor activities of derivatives from a similar key precursor. They synthesized a range of heterocyclic derivatives and evaluated their antiproliferative activity against various cancer cell lines, underscoring the compound's relevance in cancer research (Shams, Mohareb, Helal, & Mahmoud, 2010).